Cas no 2229438-67-7 (tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate)

Tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a substituted phenyl ring with hydroxyl and methoxy functionalities. This compound is of interest in organic synthesis, particularly in peptide and medicinal chemistry, due to its dual role as a protecting group for amines and its potential as a building block for complex molecules. The presence of the Boc group enhances stability under basic conditions, while the hydroxy and methoxy substituents offer sites for further functionalization. Its structural features make it valuable for controlled reactivity in multi-step synthetic pathways.
tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate structure
2229438-67-7 structure
Product Name:tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
CAS No:2229438-67-7
MF:C15H21NO5
MW:295.330944776535
CID:5805496
PubChem ID:165690033
Update Time:2025-06-11

tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
    • 2229438-67-7
    • EN300-1892977
    • tert-butyl N-[1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl]-N-methylcarbamate
    • Inchi: 1S/C15H21NO5/c1-15(2,3)21-14(19)16(4)11(9-17)10-7-6-8-12(20-5)13(10)18/h6-9,11,18H,1-5H3
    • InChI Key: OXCOVMRYDQNVPT-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)C1C=CC=C(C=1O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 295.14197277g/mol
  • Monoisotopic Mass: 295.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.1Ų

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Additional information on tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229438-67-7)

The compound tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229438-67-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group, a hydroxy-methoxyphenyl moiety, and a methylcarbamate functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological disorders.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound's CAS No. 2229438-67-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its synthesis often involves multi-step organic reactions, including protection-deprotection strategies and catalytic transformations, which are topics of keen interest in organic synthesis forums and patent literature.

One of the most discussed aspects of this compound is its potential role in neuroprotective agents. The 2-hydroxy-3-methoxyphenyl moiety is structurally similar to natural polyphenols, which are known for their antioxidant properties. This has led to speculation about its utility in combating oxidative stress-related diseases, a hot topic in biomedical research. Additionally, the N-methylcarbamate group is a common pharmacophore in enzyme inhibitors, further broadening its applicability.

From a synthetic chemistry perspective, tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate poses intriguing challenges. Its tert-butyl protecting group requires careful handling to avoid premature deprotection, while the hydroxy-methoxyphenyl segment demands selective functionalization. These characteristics make it a valuable case study for graduate-level organic chemistry courses and industrial training programs.

The compound's CAS No. 2229438-67-7 is also associated with patent filings in the pharmaceutical sector, particularly in Europe and North America. This underscores its commercial viability and the competitive landscape surrounding its derivatives. Analysts note that its market value is likely to rise as more drug candidates incorporating this scaffold enter clinical trials.

Environmental considerations are another key discussion point. The green synthesis of tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate is being explored to minimize waste and energy consumption. Researchers are investigating biocatalytic routes and solvent-free conditions, aligning with the global push for sustainable chemistry.

In summary, tert-butyl N-1-(2-hydroxy-3-methoxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229438-67-7) is a compound of substantial scientific and industrial interest. Its structural complexity, potential therapeutic applications, and relevance to green chemistry make it a focal point for ongoing research. As the scientific community continues to unravel its possibilities, this molecule is poised to play a pivotal role in next-generation drug development and material science.

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